N-[2-[2-(2-Chlorophenyl)-1,3-thiazol-4-yl]ethyl]but-2-ynamide

• IUPAC Name: N-[2-[2-(2-chlorophenyl)-1,3-thiazol-4-yl]ethyl]but-2-ynamide
• InChI: InChI=1S/C15H13ClN2OS/c1-2-5-14(19)17-9-8-11-10-20-15(18-11)12-6-3-4-7-13(12)16/h3-4,6-7,10H,8-9H2,1H3,(H,17,19)
• InChI Key: AIEXZICFPAXMCQ-UHFFFAOYSA-N
• Canonical SMILES: CC#CC(=O)NCCC1=CSC(=N1)C2=CC=CC=C2Cl
• Molecular Formula: C15H13ClN2OS
• Molecular Weight: 304.8 g/mol

Description

Thiazole, or 1,3-thiazole, is a heterocyclic compound that consists of a five-membered ring containing three carbon atoms, one sulfur atom, and one nitrogen atom. Compounds containing a thiazole ring have been found to exhibit a wide range of biological activities, including antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic properties.

Molecular Structure Analysis

The molecular structure of a compound with a thiazole ring would be planar due to the aromaticity of the ring. The aromaticity is characterized by the delocalization of a lone pair of π-electrons of the sulfur atom.

Chemical Reactions Analysis

Again, while specific reactions involving “N-[2-[2-(2-Chlorophenyl)-1,3-thiazol-4-yl]ethyl]but-2-ynamide” are not available, thiazole compounds in general can undergo a variety of chemical reactions. For instance, the C-5 atom can undergo electrophilic substitution and the C-2 atom for nucleophilic substitution.

Physical And Chemical Properties Analysis

Thiazole is slightly soluble in water, soluble in alcohol and ether, and sparingly soluble in organic solvents and dyes. It is a clear pale yellow liquid with a boiling point of 116–118°C and specific gravity 1.2.

Mechanism of Action

The mechanism of action of thiazole derivatives can vary greatly depending on the specific compound and its biological target. Some thiazole derivatives have been found to act as antimicrobial, antifungal, or antiviral agents by inhibiting key enzymes in these organisms.

Future Directions

Thiazole derivatives continue to be of interest in medicinal chemistry due to their diverse biological activities. Future research may focus on the design and development of new thiazole derivatives with improved efficacy and safety profiles.